![molecular formula C22H19N3O2S B2453971 1-(3-(Benzo[d]thiazol-2-yl)phenyl)-3-(4-ethoxyphenyl)urea CAS No. 476634-55-6](/img/structure/B2453971.png)
1-(3-(Benzo[d]thiazol-2-yl)phenyl)-3-(4-ethoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(Benzo[d]thiazol-2-yl)phenyl)-3-(4-ethoxyphenyl)urea, also known as BPU, is a synthetic compound that has been studied for its potential applications in the field of cancer research. BPU is a urea derivative that has been reported to exhibit potent anti-cancer activity in vitro and in vivo. In
Scientific Research Applications
Synthesis and Characterization
- 1-(3-(Benzo[d]thiazol-2-yl)phenyl)-3-(4-ethoxyphenyl)urea and its derivatives have been synthesized for various studies. For instance, certain derivatives were synthesized to study their biological activities, particularly for their toxic effects on bacteria, with some compounds showing more toxicity due to the presence of chlorine as a substituent (Uma, Rajanna, Unnisa, & Saiprakash, 2017).
Anti-Parkinsonian Agents
- Derivatives of this compound were synthesized and evaluated as potential anti-Parkinsonian agents. They demonstrated effectiveness in alleviating haloperidol-induced catalepsy in mice, indicating their potential as novel therapeutic agents for Parkinson's disease (Azam, Prasad, & Thangavel, 2012).
Anthelmintic Agents
- Novel derivatives of this compound have been synthesized and evaluated for their potential as anthelmintic agents. Some derivatives exhibited promising activity against certain parasites, with variations in the substituents on the phenyl ring influencing their efficacy (Sarkar, Dwivedi, & Chauhan, 2013).
Anticancer Agents
- Studies have explored the synthesis of this compound derivatives as anticancer agents. Some derivatives showed significant antiproliferative activities against various cancer cell lines, suggesting their potential use in cancer therapy (Xie et al., 2015).
Cholinesterase Inhibitors
- Derivatives of this compound were synthesized and evaluated for their inhibitory activity against acetylcholinesterase and butyrylcholinesterase. These activities are crucial for the development of treatments for neurodegenerative diseases like Alzheimer's (Pejchal, Štěpánková, & Drabina, 2011).
Anticonvulsant Agents
- New derivatives of this compound were synthesized and evaluated for their anticonvulsant properties. Some compounds showed promising results in seizure models, indicating potential use in treating epilepsy (Siddiqui et al., 2009).
Anti-Inflammatory Activity
- Certain derivatives were explored for their anti-inflammatory activity, offering insights into their potential use in treating inflammatory conditions (Fatima et al., 2014).
Antimicrobial Activity
- Synthesized derivatives of this compound have been tested for their antimicrobial activities, with some showing significant effects against various bacterial and fungal strains. This suggests their potential application in developing new antimicrobial agents (Shankar et al., 2017).
properties
IUPAC Name |
1-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(4-ethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-2-27-18-12-10-16(11-13-18)23-22(26)24-17-7-5-6-15(14-17)21-25-19-8-3-4-9-20(19)28-21/h3-14H,2H2,1H3,(H2,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUFDEPPRWDUFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.